2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline

• IUPAC Name: 4-[2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C21H25N7O/c1-16-20(24-18-5-3-2-4-17(18)23-16)27-8-10-28(11-9-27)21-22-7-6-19(25-21)26-12-14-29-15-13-26/h2-7H,8-15H2,1H3
• InChI Key: XZISBRXCEFTGGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1N3CCN(CC3)C4=NC=CC(=N4)N5CCOCC5
• Molecular Formula: C21H25N7O
• Molecular Weight: 391.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a quinoxaline ring, a pyrimidine ring, a piperazine ring, and a morpholine ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. These rings would likely be arranged in a specific orientation to maximize stability and minimize steric hindrance.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of multiple nitrogen atoms could make it a potential ligand for metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the presence and location of polar functional groups.

Scientific Research Applications

Anti-Tumor Activity

The compound’s unique structure and biological properties make it a potential candidate for anti-tumor drug development. Researchers have explored its effects on tumor cell growth, apoptosis, and metastasis inhibition. .

Tyrosine Kinase Inhibition

Similar to the well-known drug imatinib , this compound inhibits tyrosine kinases. Tyrosine kinases play crucial roles in cell signaling and proliferation. .

Antiviral Potential

Compounds with piperidin-4-one nuclei have shown antiviral activity. Researchers have explored their effects against various viruses, including herpes simplex virus (HSV), human immunodeficiency virus (HIV), and influenza. .

Central Nervous System (CNS) Applications

Given its structural features, this compound may interact with CNS receptors. Researchers have investigated its potential as a CNS stimulant or analgesic agent. .

Antimicrobial Activity

The compound’s unique scaffold suggests potential antimicrobial properties. Researchers have evaluated its effects against bacteria, fungi, and parasites. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it could interact with specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential uses in medicine or other fields, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.